1-[3-(2-Fluoroanilino)-3-oxopropyl]-4-piperidinecarboxamide

• Molecular Formula: C15H20FN3O2
• Molecular Weight: 293.34 g/mol
• IUPAC Name: 1-[3-(2-fluoroanilino)-3-oxopropyl]piperidine-4-carboxamide
• InChI: InChI=1S/C15H20FN3O2/c16-12-3-1-2-4-13(12)18-14(20)7-10-19-8-5-11(6-9-19)15(17)21/h1-4,11H,5-10H2,(H2,17,21)(H,18,20)
• InChI Key: FPSNZUDPBMZPRF-UHFFFAOYSA-N
• SMILES: C1CN(CCC1C(=O)N)CCC(=O)NC2=CC=CC=C2F

Description

1-[3-(2-Fluoroanilino)-3-oxopropyl]-4-piperidinecarboxamide, also known as FPOP, is a chemical compound that has gained significant attention in the field of chemical biology and structural proteomics. FPOP is a covalent labeling reagent that is used to study protein structure and dynamics.

Mechanism of Action

1-[3-(2-Fluoroanilino)-3-oxopropyl]-4-piperidinecarboxamide modifies solvent-accessible amino acid side chains in proteins through a hydroxyl radical-mediated oxidation reaction. The hydroxyl radical is generated by the reaction of hydrogen peroxide with a catalyst, such as Fe(II) or Cu(II). The hydroxyl radical reacts with amino acid side chains, such as tyrosine, tryptophan, and methionine, to form stable adducts. The modified amino acid side chains can be detected and quantified using mass spectrometry.
Biochemical and Physiological Effects:
1-[3-(2-Fluoroanilino)-3-oxopropyl]-4-piperidinecarboxamide has no known biochemical or physiological effects on living organisms. It is used in vitro to study protein structure and dynamics.

Advantages and Limitations for Lab Experiments

1-[3-(2-Fluoroanilino)-3-oxopropyl]-4-piperidinecarboxamide has several advantages for lab experiments. It is a fast and efficient covalent labeling reagent that can modify solvent-accessible amino acid side chains in proteins. 1-[3-(2-Fluoroanilino)-3-oxopropyl]-4-piperidinecarboxamide is also compatible with mass spectrometry, which allows for the detection and quantification of modified amino acid side chains. However, 1-[3-(2-Fluoroanilino)-3-oxopropyl]-4-piperidinecarboxamide has some limitations. It can only modify solvent-accessible amino acid side chains, which limits its application to the study of protein structure and dynamics. 1-[3-(2-Fluoroanilino)-3-oxopropyl]-4-piperidinecarboxamide also requires careful handling and monitoring, as the hydroxyl radical can react with other biomolecules, such as DNA and lipids.

Future Directions

There are several future directions for the use of 1-[3-(2-Fluoroanilino)-3-oxopropyl]-4-piperidinecarboxamide in structural proteomics. One direction is the development of new catalysts for the generation of hydroxyl radicals. This could improve the efficiency and specificity of 1-[3-(2-Fluoroanilino)-3-oxopropyl]-4-piperidinecarboxamide labeling. Another direction is the use of 1-[3-(2-Fluoroanilino)-3-oxopropyl]-4-piperidinecarboxamide in combination with other labeling reagents, such as cross-linkers, to study protein-protein interactions and protein complex formation. Additionally, the use of 1-[3-(2-Fluoroanilino)-3-oxopropyl]-4-piperidinecarboxamide in combination with other techniques, such as X-ray crystallography and NMR spectroscopy, could provide a more comprehensive understanding of protein structure and dynamics.

Synthesis Methods

The synthesis of 1-[3-(2-Fluoroanilino)-3-oxopropyl]-4-piperidinecarboxamide involves the reaction of 2-fluoroaniline with 3-bromo-3-oxopropionyl chloride to form 1-(3-bromo-3-oxopropyl)-2-fluoroaniline. This intermediate is then reacted with piperidine-4-carboxylic acid to form 1-[3-(2-Fluoroanilino)-3-oxopropyl]-4-piperidinecarboxamide. The synthesis of 1-[3-(2-Fluoroanilino)-3-oxopropyl]-4-piperidinecarboxamide is a multi-step process that requires careful monitoring and purification of the intermediate compounds.

Scientific Research Applications

1-[3-(2-Fluoroanilino)-3-oxopropyl]-4-piperidinecarboxamide is used in structural proteomics to study protein structure and dynamics. It is a covalent labeling reagent that modifies solvent-accessible amino acid side chains in proteins. 1-[3-(2-Fluoroanilino)-3-oxopropyl]-4-piperidinecarboxamide can be used to study protein-ligand interactions, protein-protein interactions, and protein folding. 1-[3-(2-Fluoroanilino)-3-oxopropyl]-4-piperidinecarboxamide is also used to study protein conformational changes upon ligand binding and to identify protein-protein interaction interfaces.